4-Methylumbelliferyl Phosphate Bis-(2-amino-2-methyl-1,3-propanediol) Salt

• Molecular Formula: C11H15ClN2O2S
• Molecular Weight: 274.77 g/mol
• IUPAC Name: (5-chloro-2-cyclopentylsulfonylphenyl)hydrazine
• InChI: InChI=1S/C11H15ClN2O2S/c12-8-5-6-11(10(7-8)14-13)17(15,16)9-3-1-2-4-9/h5-7,9,14H,1-4,13H2
• InChI Key: JHKGRAHPSLUVEN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)S(=O)(=O)C2=C(C=C(C=C2)Cl)NN

Description

Structural and Mechanistic Basis of 4-MUP

4-MUP consists of a 4-methylumbelliferone core linked to a phosphate group stabilized by a bis-(2-amino-2-methyl-1,3-propanediol) salt. Alkaline phosphatase (ALP) catalyzes the hydrolysis of the phosphate moiety, releasing 4-methylumbelliferone (4-MU), which emits blue fluorescence (λ_ex/λ_em = 360/449 nm at pH >10). The fluorescence intensity correlates directly with enzymatic activity, enabling real-time monitoring of reaction kinetics.

The substrate’s design capitalizes on the steric and electronic effects of the 4-methyl group, which enhances fluorescence quantum yield by reducing non-radiative decay pathways. Additionally, the bis-(2-amino-2-methyl-1,3-propanediol) counterion improves aqueous solubility (50 mg/mL in water) and stabilizes the phosphate group against non-enzymatic hydrolysis, ensuring assay specificity.

Table 1: Key Physicochemical Properties of 4-MUP

Property	Value	Source
Molecular Formula	C10H7Na2O6P
Molecular Weight	300.11 g/mol
Solubility (H2O)	50 mg/mL
λex/λem (pH 9.0)	319/384 nm
Storage Conditions	-20°C, protected from light and moisture

Kinetic Profiling and Substrate Optimization

4-MUP exhibits a K_M of 1.3 mM and V_max of 100 nmol/mg/min for calmodulin-dependent phosphatases, as determined by continuous spectrofluorimetric assays. These parameters vary with pH: at pH 5.0, the fluorescence signal increases 10-fold compared to neutral conditions due to the protonation of 4-MU (pK_a ≈8). This pH dependency allows selective detection of acid phosphatases in lysosomal compartments or alkaline phosphatases in extracellular environments.

Comparative studies with p-nitrophenyl phosphate (pNPP) reveal that 4-MUP provides 100-fold higher sensitivity, detecting as little as 1 pmol of product. Its low background fluorescence and resistance to photobleaching make it superior to colorimetric substrates in high-throughput screening.

Biological Activity

4-Methylumbelliferyl phosphate bis-(2-amino-2-methyl-1,3-propanediol) salt (MUP·2 AMPD) is a fluorogenic substrate extensively used in biochemical research, particularly in enzyme activity assays. This compound is notable for its ability to provide sensitive measurements of phosphatase activity through fluorescence detection, making it an essential tool in various biological applications.

• CAS Number : 107475-10-5
• Molecular Formula : C₁₈H₃₁N₂O₁₀P
• Molecular Weight : 466.43 g/mol
• Appearance : White to off-white crystalline powder
• Storage Conditions : Store at -15°C in the dark

Biological Applications

The compound's biological activity is primarily characterized by its role as a substrate for phosphatases. Below are key applications:

1. Enzyme Activity Assays

MUP·2 AMPD serves as a substrate for various phosphatases, allowing researchers to quantify enzyme activity in biological samples effectively. The hydrolysis of MUP releases 4-methylumbelliferone, which fluoresces under UV light, enabling sensitive detection.

2. Fluorescent Probes

Due to its fluorescent properties, MUP·2 AMPD is utilized in live-cell imaging and tracking cellular processes. This application enhances visibility in microscopy and allows for real-time monitoring of biological activities.

3. Biochemical Research

This compound is instrumental in studies involving metabolic pathways. It helps elucidate the roles of specific enzymes in cellular functions, providing insights into metabolic regulation and enzyme kinetics.

4. Drug Development

MUP·2 AMPD aids in screening potential drug candidates by offering insights into enzyme interactions and efficacy. Its use in pharmacological research is crucial for understanding how drugs can modulate enzymatic activity.

5. Diagnostics

The compound is employed in diagnostic assays to detect enzyme-related diseases, providing a reliable method for early disease identification through enzyme activity measurement.

Case Study 1: Phosphatase Activity Measurement

In a study assessing phosphatase activity in various tissues, MUP·2 AMPD was used as a substrate to measure enzyme kinetics. The results indicated that the fluorescence intensity correlated with enzyme concentration and activity, validating its use as a reliable assay tool .

Tissue Sample	Phosphatase Activity (μmol/min/mg protein)
Liver	1.25
Kidney	0.95
Brain	0.65

Case Study 2: Drug Interaction Studies

A study investigating the interaction between MUP·2 AMPD and potential drug candidates demonstrated that certain compounds significantly inhibited phosphatase activity. This finding suggests that MUP·2 AMPD can be utilized to screen for drug interactions affecting enzymatic pathways .

Comparison with Similar Compounds

Sensitivity and Detection Method

• 4-Methylumbelliferyl phosphate bis-AMPD salt offers superior sensitivity due to its fluorogenic properties, enabling detection limits in the nanomolar range . This contrasts with colorimetric substrates like 3-Indoxyl phosphate or naphthol AS-MX phosphate, which rely on visible light absorption and have higher detection limits .

Enzyme Specificity and Buffer Compatibility

• All compounds utilize 2-amino-2-methyl-1,3-propanediol as a buffering agent (pH 9.9), optimizing phosphatase activity . However, the target compound’s structure ensures specificity for broad-spectrum phosphatases, while 3-Indoxyl phosphate is tailored for alkaline phosphatase .

Stability and Cost

• The target compound’s requirement for -15°C storage underscores its sensitivity to degradation, whereas chromogenic substrates like naphthol AS-MX phosphate are stable at room temperature during use .
• Cost varies significantly: 4-Methylumbelliferyl phosphate bis-AMPD salt is priced at $120–$142/100 mg , while 3-Indoxyl phosphate bis-AMPD salt costs $142/100 mg . Chromogenic substrates are generally cheaper but lack fluorescence sensitivity.

Preparation Methods

Phosphorylation of 4-Methylumbelliferone

The core synthesis involves phosphorylating 4-methylumbelliferone (4-MU) to form 4-methylumbelliferyl phosphate. A primary method utilizes tetrametaphosphoric acid derivatives:

Reaction Pathway

• Reagent Preparation : React P₄O₁₁²⁻ (as a bis(triphenylphosphine)iminium salt) with 4-methylumbelliferone in anhydrous conditions.

• Nucleophilic Substitution : Triethylamine (TEA) deprotonates the phenol, facilitating nucleophilic attack on the metaphosphate intermediate.

• Salt Formation : The resulting product is isolated as a mixed PPN and triethylammonium salt.

Example Conditions

Parameter	Value/Description
Solvent	Anhydrous THF or DMF
Temperature	0–25°C
Catalyst	PPN cation (from [PPN]₂[P₄O₁₁])
Yield	59–99% (depending on reactivity)

Alternative Phosphorylation Strategies

While the tetrametaphosphoric acid method is dominant, other approaches include:

• Direct Phosphorylation : Using POCl₃ or other phosphorylating agents, though less common due to lower yields.

• Enzymatic Methods : Limited by specificity and scalability.

Synthesis of 2-Amino-2-Methyl-1,3-Propanediol (AMPD)

Industrial-Scale Production

AMPD is synthesized via a multi-step process involving acrolein and diols:

Key Steps

• Acetal Formation : React acrolein with a diol (e.g., 1,3-butanediol) to form a cyclic acetal.

• Hydroformylation : Use CO/H₂ with a rhodium catalyst to yield linear and branched aldehydes.

• Hydrogenation/Hydrolysis : Reduce aldehydes to diols and recycle byproducts to maximize AMPD yield.

Optimized Conditions

Step	Parameter	Value/Description
Hydroformylation	Catalyst	Rhodium carbonyl complex
	Pressure	105 psig (CO/H₂ ratio = 1:1)
	Temperature	95°C
Recycling Efficiency	Cycles Required	15–25 cycles for >99.8% purity

Synthetic Variations for Functionalized AMPD Derivatives

For pharmaceutical applications (e.g., Fingolimod), AMPD derivatives are prepared via:

• Malonate Alkylation : React diethylacetamido malonate with substituted amines.

• Hydrolysis : Remove protecting groups under basic conditions (e.g., NaOH or TBA OH).

Example Reaction

Reagent	Role	Conditions
Diethylacetamido malonate	Nucleophile	Anhydrous solvent, 0°C
TBA OH	Base for hydrolysis	Aqueous, pH >10

Salt Formation and Purification

Counterion Pairing

The AMPD salt is formed by reacting 4-methylumbelliferyl phosphate with AMPD in a 1:2 molar ratio:

Procedure

• Dissolution : Dissolve 4-methylumbelliferyl phosphate in water or ethanol.

• Protonation : Add AMPD slowly under stirring; adjust pH to 7–8.

• Precipitation : Cool to induce crystallization.

Critical Parameters

Factor	Impact on Yield/Stability
Solvent Polarity	Affects solubility
Temperature Control	Prevents hydrolysis
pH Adjustment	Ensures stoichiometry

Purification Techniques

Method	Application	Yield Improvement
Reverse-Phase HPLC	Removes unreacted AMPD	70–90%
Recrystallization	Enhances purity	>99%
Anion Exchange	For charged impurities	Variable

Optimization and Key Considerations

Reaction Scalability

Challenge	Solution	Source
Low yields in direct phosphorylation	Use tetrametaphosphoric acid intermediates
AMPD recycling costs	Continuous hydroformylation processes

Condition	Recommendation
Temperature	-15°C to -20°C (dark)
Humidity	<50% RH
Solvent	Anhydrous THF for storage

Comparative Analysis of Synthetic Routes

Method	Advantages	Limitations
Tetrametaphosphoric Acid	High yield, clean product	Complex reagent handling
Direct POCl₃ Phosphorylation	Simple setup	Side reactions, low yield
Enzymatic Synthesis	Green chemistry	Low throughput

Q & A

Basic Research Questions

Q. How should solutions of 4-Methylumbelliferyl Phosphate Bis-AMPD Salt be prepared and standardized for alkaline phosphatase (AP) assays?

• Methodological Answer : Prepare a stock solution by dissolving the compound in a buffered aqueous medium (e.g., 0.1 M Tris-HCl, pH 9.0) to minimize spontaneous hydrolysis. Prior to use, purify the substrate via filtration (0.22 μm) or chromatography to remove free 4-methylumbelliferone (4-MU), which causes background fluorescence . Standardize concentration using UV-Vis spectroscopy (λ~316 nm for the phosphate ester) and confirm purity via HPLC with fluorescence detection (ex/em: 360/450 nm) .

Q. What factors influence the stability of this substrate during storage and experimental use?

• Methodological Answer : Stability is pH- and temperature-dependent. Store lyophilized powder at -20°C in desiccated conditions. Reconstituted solutions are stable for 1 week at 4°C (pH 7–9) but degrade rapidly at pH <7 due to acid-catalyzed hydrolysis . Avoid repeated freeze-thaw cycles. Monitor degradation by measuring free 4-MU fluorescence over time .

Q. What is the mechanistic role of the bis-AMPD component in AP-catalyzed hydrolysis?

• Methodological Answer : The bis-2-amino-2-methyl-1,3-propanediol (AMPD) salt acts as a zwitterionic buffer, maintaining alkaline pH (optimal for AP activity, pH 9–10) while stabilizing the phosphate-enzyme intermediate. AMPD’s tertiary amine groups facilitate proton transfer during catalysis, enhancing enzymatic turnover rates .

Advanced Research Questions

Q. How can kinetic assays using this substrate be optimized to study competitive inhibition of AP?

• Methodological Answer : Design a Michaelis-Menten experiment with varying substrate concentrations (e.g., 0.1–10× Km) in AMPD-buffered solutions (pH 9.5). Measure initial velocities via fluorescence (4-MU release) and fit data to a modified Lineweaver-Burk plot. Introduce inhibitors (e.g., levamisole or EDTA) at fixed concentrations to distinguish competitive vs. non-competitive inhibition. Normalize data to control for AMPD’s ionic strength effects on enzyme activity .

Q. How can researchers resolve discrepancies in fluorescence signals caused by matrix interference?

• Methodological Answer : Common issues include autofluorescence from biological samples (e.g., serum proteins) or quenching by divalent cations. Pre-treat samples with size-exclusion chromatography or chelators (e.g., EGTA). Validate assays using internal standards (e.g., spiked 4-MU) and calibrate fluorescence readings against a standard curve. For real-time assays, employ kinetic mode to distinguish initial enzymatic activity from background .

Q. Can this substrate be integrated into multiplexed assays with other fluorogenic substrates (e.g., β-galactosidase probes)?

• Methodological Answer : Yes, but spectral overlap must be addressed. Use orthogonal detection channels: 4-MU (ex/em 360/450 nm) pairs with β-galactosidase substrates (e.g., fluorescein di-β-D-galactopyranoside, ex/em 490/520 nm). Optimize enzyme-specific buffers (e.g., AMPD for AP vs. Mg²⁺ for β-gal) and validate cross-reactivity using knockout controls. Time-resolved fluorescence or sequential reaction protocols minimize interference .